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Compound of Interest

Compound Name: Oxolane-3-sulfonyl fluoride
CAS No.: 2137735-38-5
Cat. No.: B2784403
Get Quote
. J

Executive Summary: The Aliphatic SUFEX
Advantage

In the expanding landscape of covalent drug discovery, Oxolane-3-sulfonyl fluoride
(Tetrahydrofuran-3-sulfonyl fluoride; CAS: 2137735-38-5) represents a strategic divergence
from traditional aromatic warheads. While aromatic sulfonyl fluorides have dominated Sulfur-
Fluoride Exchange (SuFEx) chemistry, they often suffer from high lipophilicity and non-specific
hydrophobic interactions.

The oxolane scaffold offers a polar, non-aromatic alternative. Unlike its strained counterpart,
oxetane-3-sulfonyl fluoride—which functions as a carbocation generator—the oxolane analog
retains the stability required for specific nucleophilic engagement (SUFEXx) without spontaneous
defluorosulfonylation. This guide details the physicochemical profile, robust synthesis, and
validation protocols for deploying this warhead in chemoproteomics.

Physicochemical Profile & Stability
Structural Logic
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The tetrahydrofuran (oxolane) ring introduces an ether oxygen, significantly lowering the LogP
compared to benzene-sulfonyl fluoride analogs. This polarity is critical for fragment-based
screening, where solubility at high concentrations (mM range) is required without inducing

aggregation.
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The "Goldilocks" Reactivity

Oxolane-3-sulfonyl fluoride exhibits "Goldilocks" reactivity: it is virtually inert to free

hydrolysis in neutral buffer (pH 7.4) but reacts rapidly when an enzymatic pocket positions a

nucleophile (Tyr-OH, Lys-NH2, Ser-OH) in perfect geometry. This bio-orthogonality

distinguishes it from sulfonyl chlorides, which hydrolyze indiscriminately.

Critical Distinction: Unlike oxetane-3-sulfonyl fluoride, which eliminates

to form a reactive oxetanium cation due to ring strain, the 5-membered oxolane ring is
thermodynamically stable. It functions exclusively as a SUFEXx electrophile.

Synthetic Protocol: Chloride-Fluoride Exchange[1]

[2]
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The most robust route to oxolane-3-sulfonyl fluoride is the conversion of oxolane-3-sulfonyl
chloride using bifluoride salts. This method avoids the use of toxic gas (

) and ensures high yields.

Reaction Pathway Visualization

Oxidative Chlorination w KHF2 (2.0 eq)
Oxolane-3-thiol (CI2/H20 or NCS/HCI) Oxolane-3-sulfonyl MeCN/H20, RT, 4h Oxolane-3-sulfonyl
(Precursor) Chloride J Fluoride (Target)

Click to download full resolution via product page

Figure 1: Synthetic route via oxidative chlorination and halide exchange.

Step-by-Step Methodology

Objective: Synthesis of Oxolane-3-sulfonyl fluoride from Oxolane-3-sulfonyl chloride.
Reagents:

o Oxolane-3-sulfonyl chloride (1.0 eq)

o Potassium Bifluoride (

) (2.0 eq)

o Acetonitrile (MeCN) (HPLC Grade)
o Water (Milli-Q)
Protocol:

o Preparation: Dissolve oxolane-3-sulfonyl chloride (1 mmol, ~170 mg) in MeCN (3 mL) in a
chemically resistant vial (polypropylene or glass).

» Activation: Prepare a saturated solution of

in water (approx. 4M). Add the aqueous
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(2 mmol, 0.5 mL) dropwise to the MeCN solution.

o Note: The biphasic system ensures the chloride stays in the organic phase while fluoride
attacks at the interface.

o Reaction: Stir vigorously at Room Temperature (25°C) for 4—6 hours. Monitor by TLC (stain
with KMnO4) or LC-MS. The chloride (

not visible, hydrolyzes) converts to the fluoride (
usually silent, look for
or fragmentation).

o Workup: Dilute with EtOAc (10 mL). Wash with water (

) and Brine (
).

 Purification: Dry organic layer over
, filter, and concentrate in vacuo.

o Result: The product is typically a colorless oil. Due to high stability, column
chromatography (Silica, Hex/EtOAc) can be performed if purity is <95%.

Safety Check: Sulfonyl fluorides are covalent inhibitors. Handle with gloves in a fume hood.
Avoid inhalation.

Mechanism of Action: Protein Labeling (SUFEX)

The utility of oxolane-3-sulfonyl fluoride lies in its ability to probe non-cysteine nucleophiles.
The mechanism relies on a transition state stabilized by the protein environment (e.qg.,
oxyanion hole or H-bonding).

SuFEXx Signaling Pathway[4]
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Figure 2: SUFEx mechanism targeting nucleophilic residues (Tyr, Lys) via a pentacoordinate
transition state.

Validation Assay: Gel-Based Labeling

To verify the reactivity of oxolane-3-sulfonyl fluoride against a target protein (e.g., a kinase or
hydrolase):

e Incubation: Incubate protein (1 uM) with Probe (10-100 uM) in PBS (pH 7.4) for 1 hour at
37°C.

o Competition: Pre-incubate a control sample with a known high-affinity ligand to block the
active site (demonstrates specificity).

e Click Chemistry: If the probe has an alkyne handle (custom synthesis required), perform
CuAAC with Rhodamine-Azide.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b2784403/docs?utm_src=pdf-body-img#advanced-chemical-profiling-oxolane-3-sulfonyl-fluoride
https://www.benchchem.com/product/b2784403/docs?utm_src=pdf-body#advanced-chemical-profiling-oxolane-3-sulfonyl-fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Readout: SDS-PAGE followed by in-gel fluorescence scanning.

o Success Criteria: Fluorescent band in the probe lane; loss of fluorescence in the
competition lane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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